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Compound of Interest

Compound Name: Losartan-d3
CAS No.: 1030936-74-3
Cat. No.: B13402927
Get Quote
. J

Application: Stable Isotope Internal Standard for Bioanalytical Quantitation[1][2]

Executive Summary

Losartan-d3 (CAS 1030936-74-3) is the deuterium-labeled analog of the angiotensin Il
receptor antagonist Losartan.[1] It serves as the critical Internal Standard (1S) in LC-MS/MS
assays, correcting for variations in extraction efficiency, ionization suppression (matrix effects),
and injection volume.[1]

This guide details the physicochemical profile, mass spectrometric behavior, and validated
experimental protocols for utilizing Losartan-d3 in pharmacokinetic (PK) and therapeutic drug
monitoring (TDM) workflows.

Chemical Identity & Physicochemical Profile[1][2][3][4]
[5][6]

Losartan-d3 is chemically distinct from its native parent due to the incorporation of three
deuterium atoms on the terminal methyl group of the butyl side chain. This specific labeling site
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Is metabolically stable and minimizes the "deuterium isotope effect” on chromatographic

retention time, ensuring co-elution with the analyte.

Property

Specification

Chemical Name

2-(Butyl-4,4,4-d3)-4-chloro-1-[[2'-(1H-tetrazol-5-
yD[1,1'-biphenyl]-4-yllmethyl]-1H-imidazole-5-
methanol

CAS Number

1030936-74-3

Molecular Formula

Molecular Weight

425.93 g/mol (Free Acid)

Isotopic Purity

99% Deuterium

Soluble in Methanol, DMSO; Slightly soluble in

Solubility _

Acetonitrile
pKa ~4.9 (Tetrazole), ~3.2 (Imidazole)
Appearance Off-white to light brown crystalline solid
Storage -20°C, Hygroscopic, Protect from Light

Mass Spectrometry & Isotopic Mechanism
3.1 lonization and Fragmentation Logic

Losartan-d3 is analyzed via Electrospray lonization (ESI) in Positive Mode.[1] The

fragmentation pattern is critical for establishing selective Multiple Reaction Monitoring (MRM)

transitions.

e Precursor lon (

): 426.2 m/z[1]

o Primary Fragment: The collision-induced dissociation (CID) typically cleaves the bond

between the imidazole nitrogen and the biphenyl-methyl group.[1]
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o Daughter lon A (Biphenyl-Tetrazole): The charge is retained on the biphenyl-tetrazole
fragment.[1] Since the deuterium label is on the butyl chain (attached to the imidazole),
this fragment does not carry the label. Its mass remains 207.1 m/z.[1]

o Daughter lon B (Imidazole-Butyl): If the imidazole fragment is monitored, the mass shifts
from ~180 (native) to 183.1 m/z (labeled).[1]

Recommended MRM Transitions:
o Native Losartan:
» Losartan-d3 (IS):

[1]

Technical Note: While the daughter ion mass (207.[1][3][4]1) is the same for both native and IS,

the parent masses differ by 3 Da. This separation at Q1 (Quadrupole 1) ensures specificity.[1]

3.2 Fragmentation Pathway Diagram

Product lon A
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[M+H]+ = 426.2 ESI+ lonization
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Caption: MS/MS fragmentation pathway showing the origin of the 207.1 m/z product ion used
for quantification.
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Experimental Protocol: LC-MS/MS Workflow

This protocol outlines a validated method for extracting Losartan from human plasma using
Losartan-d3 as the I1S.[1]

4.1 Stock Solution Preparation

e Primary Stock (1 mg/mL): Weigh 1.0 mg of Losartan-d3 into a 1.5 mL amber glass vial (light
sensitive). Dissolve in 1.0 mL of HPLC-grade Methanol.

e Working IS Solution (500 ng/mL): Dilute the primary stock 1:2000 in 50% Methanol/\Water.

o Storage: Store stocks at -20°C. Stable for up to 3 months.

4.2 Sample Extraction (Protein Precipitation)

e Matrix: Human Plasma (
EDTA).[1]
e Step 1: Aliquot 50 pL of plasma into a 1.5 mL centrifuge tube.
e Step 2: Add 10 pL of Working IS Solution (Losartan-d3).[1] Vortex gently.
o Step 3: Add 150 pL of cold Acetonitrile (precipitating agent).
o Step 4: Vortex vigorously for 30 seconds.
e Step 5: Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Step 6: Transfer 100 uL of the supernatant to an autosampler vial containing 100 pL of 0.1%
Formic Acid in water (to match mobile phase).

4.3 Chromatographic Conditions

e Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm,
2.5 pum.

» Mobile Phase A: 0.1% Formic Acid in Water.[1]
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o Mobile Phase B: Acetonitrile.[1][5]
o Gradient:

o 0.0-0.5min: 10% B[1]

o 0.5-3.0 min: 10%

90% BI[1]

o 3.0-4.0 min: 90% B[1]
o 4.1 min: Re-equilibrate to 10% B.

e Flow Rate: 0.4 mL/min.[1]

4.4 Analytical Workflow Diagram

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Losartan-d3
https://www.thaiscience.info/Journals/Article/PSA/10991819.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Losartan-d3
https://pubchem.ncbi.nlm.nih.gov/compound/Losartan-d3
https://pubchem.ncbi.nlm.nih.gov/compound/Losartan-d3
https://pubchem.ncbi.nlm.nih.gov/compound/Losartan-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13402927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Plasma Sample
(50 pL)

Spike IS
(Losartan-d3)

Protein Precipitation
(+150 pL ACN)

Centrifuge
(14k rpm, 10 min)

Supernatant Transfer

LC-MS/MS Analysis

LC Separation
(C18 Column)

Mass Spec Detection
(MRM: 426->207)

Quantitation
(Area Ratio: Native/IS)

Click to download full resolution via product page

Caption: End-to-end bioanalytical workflow for Losartan quantification.
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Handling, Storage, & Safety

Light Sensitivity: Losartan and its deuterated analogs are photosensitive. All procedures
should be performed under yellow light or using amber glassware.[1]

Isotopic Stability: The deuterium labels on the butyl chain are non-exchangeable in aqueous
media, ensuring the label remains intact during extraction and LC runs.

Safety: Treat as a hazardous chemical.[1] Wear nitrile gloves and safety glasses. Losartan is
a potent antihypertensive; avoid inhalation of powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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